6-Mercaptoriboflavin
6-Mercaptoriboflavin
Brand Name:
Vulcanchem
CAS No.:
101760-88-7
VCID:
VC20770746
InChI:
InChI=1S/C17H20N4O6S/c1-6-3-8-11(14(28)7(6)2)18-12-15(19-17(27)20-16(12)26)21(8)4-9(23)13(25)10(24)5-22/h3,9-10,13,22-25H,4-5H2,1-2H3,(H2,19,20,26,27)
SMILES:
CC1=C(C(=S)C2=NC3=C(NC(=O)NC3=O)N(C2=C1)CC(C(C(CO)O)O)O)C
Molecular Formula:
C17H20N4O6S
Molecular Weight:
408.4 g/mol
6-Mercaptoriboflavin
CAS No.: 101760-88-7
Cat. No.: VC20770746
Molecular Formula: C17H20N4O6S
Molecular Weight: 408.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 101760-88-7 |
|---|---|
| Molecular Formula | C17H20N4O6S |
| Molecular Weight | 408.4 g/mol |
| IUPAC Name | 7,8-dimethyl-6-sulfanylidene-10-(2,3,4,5-tetrahydroxypentyl)-1H-benzo[g]pteridine-2,4-dione |
| Standard InChI | InChI=1S/C17H20N4O6S/c1-6-3-8-11(14(28)7(6)2)18-12-15(19-17(27)20-16(12)26)21(8)4-9(23)13(25)10(24)5-22/h3,9-10,13,22-25H,4-5H2,1-2H3,(H2,19,20,26,27) |
| Standard InChI Key | XWPMQSWESYKPEA-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=S)C2=NC3=C(NC(=O)NC3=O)N(C2=C1)CC(C(C(CO)O)O)O)C |
| Canonical SMILES | CC1=C(C(=S)C2=NC3=C(NC(=O)NC3=O)N(C2=C1)CC(C(C(CO)O)O)O)C |
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